![molecular formula C9H15N3O B2961492 2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole CAS No. 2320142-92-3](/img/structure/B2961492.png)
2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole
Overview
Description
2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The exact mechanism of action of 2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole is not fully understood. However, it has been suggested that the compound may act on the GABAergic system and modulate the release of neurotransmitters such as glutamate and acetylcholine.
Biochemical and Physiological Effects:
2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole has been reported to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. It has also been shown to inhibit the release of glutamate and acetylcholine, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to have low toxicity. However, the compound has limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole. One direction is to further investigate its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as a treatment for pain and inflammation. Additionally, further studies are needed to fully understand the compound's mechanism of action and its effects on the GABAergic system.
Synthesis Methods
2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole can be synthesized using various methods, including the reaction of 3-methylpiperidine with ethyl chloroformate and hydrazine hydrate. Another method involves the reaction of 3-methylpiperidine with ethyl chloroacetate and hydrazine hydrate. The resulting product is then treated with phosphorus oxychloride to obtain the final compound.
Scientific Research Applications
2-[(3-Methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole has been studied for its potential applications in medicinal chemistry. It has been reported to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
IUPAC Name |
2-[(3-methylpiperidin-1-yl)methyl]-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O/c1-8-3-2-4-12(5-8)6-9-11-10-7-13-9/h7-8H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDFLFJHEKIRUIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=NN=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3,3-Diphenylpropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2961416.png)
![Methyl 1-cyanospiro[2.4]heptane-1-carboxylate](/img/structure/B2961424.png)
![cis-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid](/img/no-structure.png)
![N-(6-(benzo[d][1,3]dioxol-5-ylmethoxy)pyrimidin-4-yl)-5-bromonicotinamide](/img/structure/B2961430.png)
